Cas no 79634-76-7 (2-Oxabicyclo[2.2.1]heptane-1-carbonylchloride, 4,7,7-trimethyl-, (1S)- (9CI))

• Product Name: 2-Oxabicyclo[2.2.1]heptane-1-carbonylchloride, 4,7,7-trimethyl-, (1S)- (9CI)
• CAS No: 79634-76-7
• MF: C₁₀H₁₅ClO₂
• MW: 202.677902460098
• CID: 555631
• PubChem ID: 45081845
• Update Time: 2025-04-19

2-Oxabicyclo[2.2.1]heptane-1-carbonylchloride, 4,7,7-trimethyl-, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-1-carbonylchloride, 4,7,7-trimethyl-, (1S)- (9CI)
• (4S)-1,7,7-trimethyl-3-oxabicyclo[2.2.1]heptane-4-carbonyl chloride
• 79634-76-7
• DTXSID30664896
• (1S)-4,7,7-Trimethyl-2-oxabicyclo[2.2.1]heptane-1-carbonyl chloride

• Inchi： 1S/C10H15ClO2/c1-8(2)9(3)4-5-10(8,7(11)12)13-6-9/h4-6H2,1-3H3/t9?,10-/m1/s1
• InChI Key： HPUSKHGKZGYUPJ-QVDQXJPCSA-N
• SMILES： ClC([C@@]12CCC(C)(CO1)C2(C)C)=O

Computed Properties

• Exact Mass: 202.076
• Monoisotopic Mass: 202.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 26.30000
• LogP: 2.34710